Cas no 1211496-36-4 (6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride)

• Product Name: 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride
• CAS No: 1211496-36-4
• MF: C₈H₈ClFN₂O₂
• MW: 218.612724304199
• MDL: MFCD18483513
• CID: 4577949
• Update Time: 2025-06-08

6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one Hydrochloride
• 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride

• MDL： MFCD18483513
• Inchi： 1S/C8H7FN2O2.ClH/c9-5-1-4(10)2-6-8(5)13-3-7(12)11-6;/h1-2H,3,10H2,(H,11,12);1H
• InChI Key： DKIVXKVICHQJGR-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C=C2NC(=O)COC=12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Additional information on 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride

Introduction to 6-Amino-8-Fluoro-2H-1,4-Benzoxazin-3(4H)-one Hydrochloride (CAS No. 1211496-36-4)

6-Amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1211496-36-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The inclusion of an amino group and a fluorine atom in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for various drug development efforts.

The chemical structure of 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride consists of a benzoxazine core with an amino group at the 6-position and a fluorine atom at the 8-position. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The presence of the amino group provides potential sites for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activities or improved pharmacokinetic profiles.

Recent studies have explored the potential therapeutic applications of 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. Kinase inhibitors play a critical role in blocking the signaling pathways that drive tumor growth and metastasis, making them valuable candidates for anticancer drugs.

In addition to its anticancer properties, 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of the inflammatory response.

The pharmacokinetic properties of 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride have been extensively studied to optimize its use in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) are crucial for determining the bioavailability and efficacy of a drug. Research has shown that this compound exhibits favorable ADME properties, with good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride in various therapeutic settings. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 6-amino-8-fluoro-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1211496-36-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for future advancements in medicinal chemistry and pharmaceutical science.